Cas no 93847-22-4 (3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)-)

• Product Name: 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)-
• CAS No: 93847-22-4
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD32661470
• CID: 1983368
• PubChem ID: 9900343
• Update Time: 2025-04-24

3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)-
• 1,2-dibenzylpyrazolidine-3,5-dione
• 93847-22-4
• D94222
• MFCD32661470
• SCHEMBL25218597
• CS-0458826
• AS-77708

• MDL： MFCD32661470
• Inchi： 1S/C17H16N2O2/c20-16-11-17(21)19(13-15-9-5-2-6-10-15)18(16)12-14-7-3-1-4-8-14/h1-10H,11-13H2
• InChI Key： JOOQMPBHEPOORK-UHFFFAOYSA-N
• SMILES： O=C1CC(N(CC2C=CC=CC=2)N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Additional information on 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)-

3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- (CAS No. 93847-22-4): A Comprehensive Overview

3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- (CAS No. 93847-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This pyrazolidinedione derivative features a unique molecular structure with two benzyl groups attached to the nitrogen atoms, making it a valuable intermediate for various synthetic applications.

The compound belongs to the class of heterocyclic compounds, specifically five-membered nitrogen-containing rings, which are known for their diverse biological activities. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The presence of the bis(phenylmethyl) moiety enhances its lipophilicity, potentially improving membrane permeability in biological systems.

From a chemical perspective, 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- exhibits interesting properties that make it suitable for organic synthesis. The compound's pyrazolidinedione core can participate in various chemical transformations, serving as a precursor for more complex molecular architectures. Researchers have utilized this compound in the synthesis of novel pharmaceutical intermediates and specialty chemicals.

In the context of current research trends, this compound aligns with the growing interest in nitrogen-containing heterocycles for medicinal chemistry. The pharmaceutical industry continues to explore pyrazolidinedione derivatives for their potential therapeutic applications, particularly in addressing unmet medical needs. The 1,2-bis(phenylmethyl) substitution pattern offers unique opportunities for structure-activity relationship studies.

The synthesis of 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Recent advancements in catalytic methods have improved the efficiency of producing this and related pyrazolidinedione compounds.

Analytical characterization of this compound employs standard techniques including nuclear magnetic resonance (NMR), mass spectrometry, and infrared spectroscopy. These methods confirm the structure and purity of the material, which is crucial for research applications. The compound typically appears as a white to off-white crystalline powder under standard conditions.

From a commercial perspective, 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- serves as an important research chemical for academic and industrial laboratories. The growing demand for specialized organic intermediates in drug discovery has increased interest in this compound. Suppliers typically offer it in various quantities to accommodate different research needs.

Safety considerations for handling this compound follow standard laboratory protocols for organic chemicals. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. The compound should be stored in a cool, dry environment away from incompatible materials.

Future research directions for 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- may explore its potential in material science applications, particularly in the development of novel polymers or functional materials. The compound's structural features make it an interesting candidate for creating molecular architectures with tailored properties.

In the pharmaceutical sector, ongoing investigations examine the biological activity of pyrazolidinedione derivatives. While 1,2-bis(phenylmethyl)-3,5-pyrazolidinedione itself may not be biologically active, its derivatives show promise in various therapeutic areas. This aligns with current trends in precision medicine and targeted drug delivery systems.

The global market for specialized chemical intermediates like 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- continues to expand, driven by increasing R&D investments in the pharmaceutical and biotechnology sectors. Quality standards for such compounds have become more stringent, reflecting the growing importance of reproducible research and process optimization.

For researchers seeking information about this compound, common search queries include "pyrazolidinedione synthesis", "bis(phenylmethyl) pyrazolidinedione applications", and "CAS 93847-22-4 properties". These reflect the diverse interests of scientists working with this specialty chemical across different disciplines.

In summary, 3,5-Pyrazolidinedione, 1,2-bis(phenylmethyl)- represents an important building block in modern organic chemistry with potential applications spanning pharmaceuticals, materials science, and chemical biology. Its unique structure and synthetic versatility continue to make it a valuable compound for research and development purposes.